6-(3,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H10Cl2N4OS
• Molecular Weight: 377.2 g/mol
• IUPAC Name: 6-(3,4-dichlorophenyl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10Cl2N4OS/c1-23-11-5-2-9(3-6-11)14-19-20-16-22(14)21-15(24-16)10-4-7-12(17)13(18)8-10/h2-8H,1H3
• InChI Key: ZBDSVODSFOARAO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC(=C(C=C4)Cl)Cl

Description

6-(3,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It belongs to the family of triazolo-thiadiazoles and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions in research.

Mechanism of Action

The mechanism of action of 6-(3,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the inhibition of various enzymes and signaling pathways that are involved in the progression of diseases. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. It also inhibits the activity of topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
Studies have shown that 6-(3,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(3,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential use as a therapeutic agent for various diseases. However, its limitations include its low solubility in water, which makes it difficult to administer in vivo. It also exhibits significant toxicity at higher concentrations, which limits its use in clinical settings.

Future Directions

Future research on 6-(3,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole should focus on its potential use as a therapeutic agent for various diseases. Studies should be conducted to determine its efficacy and safety in animal models and clinical trials. It should also be studied for its potential use in combination therapy with other drugs to enhance its therapeutic effects. Further research should also focus on improving its solubility and reducing its toxicity to make it more suitable for clinical use.

Synthesis Methods

The synthesis of 6-(3,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the condensation of 3,4-dichlorophenyl hydrazine with 4-methoxybenzaldehyde in the presence of an acid catalyst. The resulting product is then reacted with thiourea and sodium bicarbonate to obtain the final compound.

Scientific Research Applications

Research studies have shown that 6-(3,4-Dichlorophenyl)-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant anti-inflammatory, anti-cancer, and anti-microbial properties. It has been studied for its potential use in the treatment of various diseases such as cancer, arthritis, and bacterial infections.